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Compound of Interest

Compound Name: trans-2-Pentenoic acid

Cat. No.: B1200066

An In-depth Technical Guide to trans-2-Pentenoic Acid

Introduction

Trans-2-Pentenoic acid, systematically known as (E)-pent-2-enoic acid, is an unsaturated
carboxylic acid. Its structure consists of a five-carbon chain with a carboxyl group and a double
bond between the second and third carbon atoms in the trans configuration.[1] This alpha,beta-
unsaturated monocarboxylic acid is a colorless to pale yellow liquid with a characteristic sour,
cheesy, or caramellic aroma.[2][3][4] It is found naturally in foods like bananas and beer.[3][4]
Trans-2-Pentenoic acid and its derivatives are utilized in various industrial and research
applications, including as flavoring agents, in the synthesis of pharmaceuticals and specialty
polymers, and as a reagent in organic chemistry.[5][6]

Chemical Structure and Identifiers

The unambiguous identification of trans-2-Pentenoic acid is crucial for research and
development. The following table summarizes its key chemical identifiers.
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Identifier Value
IUPAC Name (2E)-pent-2-enoic acid[7]
trans-2-Pentenoic acid, (E)-2-Pentenoic acid,
Synonyms ) )
beta-Ethyl acrylic acid[2][3]
CAS Number 13991-37-2[9]

Molecular Formula

CsHsO2[2][7]

SMILES CC/C=CIC(=0)0[?2]
e INChI=1S/C5H802/c1-2-3-4-5(6)7/h3-
n
4H,2H2,1H3,(H,6,7)/b4-3+[2]
InChiKey YIYBQIKDCADOSF-ONEGZZNKSA-N[2]

Chemical and Physical Properties

A summary of the key physical and chemical properties of trans-2-Pentenoic acid is provided

below. These properties are essential for its handling, application, and process development.

Property Value

Molecular Weight 100.12 g/mol [2]

Appearance Clear colorless to light yellow liquid[3][7]
Melting Point 9-11 °C[3]

Boiling Point 106 °C at 20 mmHg|[3]

Density 0.99 g/mL at 25 °C[3]

Refractive Index (n20/D)

1.452[3]

pKa 4.70 at 25°C[10]
- 62.9 mg/mL in water at 20 °C; soluble in organic
Solubility
solvents[1][2]
Flash Point 102 °C (closed cup)
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Experimental Protocols
Synthesis of trans-2-Pentenoic Acid

A common laboratory-scale synthesis of trans-2-Pentenoic acid involves the Knoevenagel
condensation.

Methodology: The synthesis can be achieved through the reaction of propionaldehyde with
malonic acid.[10]

Reactants: Propionaldehyde and Malonic Acid.[10]

o Catalyst/Solvent: The reaction is typically carried out in pyridine, which acts as both the
solvent and a basic catalyst.[10]

» Conditions: The reaction mixture is heated for a specified duration (e.g., 3 hours).[10]

o Work-up: Following the reaction, the product is isolated. A typical procedure would involve
acidification to precipitate the carboxylic acid, followed by extraction with an organic solvent
and purification by distillation or recrystallization.

« Yield: This method has been reported to produce a yield of approximately 93%.[10]
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Starting Materials Reaction Conditions
Propionaldehyde Malonic Acid Pyridine (Catalyst/Solvent) Heating (3 hours)
catalyzes drives
Process
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Caption: General workflow for the synthesis of trans-2-Pentenoic acid.

Biological Activity and Applications

Trans-2-Pentenoic acid is recognized as a biochemical reagent for life science research.[5]
[11] Its reactivity, influenced by both the carboxylic acid group and the carbon-carbon double
bond, makes it a versatile intermediate and active compound in various fields.[1]

Flavor and Fragrance Industry

Due to its distinct fruity, cheesy, and sour aroma, trans-2-Pentenoic acid is used as a flavoring
agent in the food industry and as a component in fragrances.[3][6]

Pharmaceutical Synthesis

It serves as a key intermediate in the synthesis of more complex pharmaceutical compounds.
[6] Research has shown its utility in preparing novel nonsteroidal human androgen receptor
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(hAR) agonists from an antagonist pharmacophore.[3] Additionally, derivatives of trans-
substituted propenoic acids have been studied for their activity on the nicotinic acid receptor
HCA2 (GPR109A), a target for antidyslipidemic drugs.[11]

Polymer and Chemical Industries

The compound is employed in the production of specialty polymers, where it can contribute to
enhanced material properties like flexibility and durability.[6] It is also a valuable reagent in
broader organic synthesis and is used in the formulation of agricultural chemicals.[1][6]

Key Application Areas
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Caption: Logical relationships of trans-2-Pentenoic acid applications.

Conclusion

Trans-2-Pentenoic acid is a multifunctional organic compound with a well-defined chemical
structure and a range of physical properties that facilitate its use in diverse applications. From
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its role as a flavoring agent to its crucial function as an intermediate in the synthesis of
pharmaceuticals targeting receptors like hAR and HCAZ2, it remains a compound of significant
interest to researchers and industry professionals. The straightforward synthesis protocols and
established reactivity patterns ensure its continued relevance in both academic and industrial
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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